Cas no 114953-89-8 (3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 114953-89-8
• MF: C₈H₈N₄
• MW: 160.17592048645
• CID: 6510281
• Update Time: 2025-11-01

3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine
• 3-(5-Methyl-2H-[1,2,4]triazol-3-yl)-pyridine
• Pyridine, 3-(3-methyl-1H-1,2,4-triazol-5-yl)-

• Inchi： 1S/C8H8N4/c1-6-10-8(12-11-6)7-3-2-4-9-5-7/h2-5H,1H3,(H,10,11,12)
• InChI Key： HVIMOBDITJFPGV-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1NN=C(C)N=1

Additional information on 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine

Recent Advances in the Study of 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine (CAS: 114953-89-8)

The compound 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine (CAS: 114953-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazole-pyridine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its structural modifications, biological activities, and mechanisms of action, providing valuable insights for drug discovery and development.

One of the key areas of research focuses on the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the triazole-pyridine moiety has been identified as a privileged structure for kinase binding. Recent publications have highlighted the synthesis of derivatives of 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine and their evaluation against various kinase targets, including EGFR, VEGFR, and CDKs. These studies have revealed that subtle modifications to the triazole ring or pyridine moiety can significantly alter the compound's selectivity and potency, offering a pathway for the design of more effective therapeutics.

In addition to its kinase inhibitory properties, 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine has also been investigated for its antimicrobial potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism. These findings suggest that 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine could serve as a lead compound for the development of novel antibiotics.

Another notable advancement is the application of computational methods to study the binding interactions of 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine with biological targets. Molecular docking and dynamics simulations have been employed to predict the compound's binding modes and affinity for various proteins. These in silico studies have provided a deeper understanding of the structure-activity relationships (SAR) and have guided the rational design of new derivatives with improved pharmacological properties. For instance, a recent study utilized quantum mechanical calculations to optimize the electronic properties of the triazole ring, leading to enhanced binding affinity for a specific kinase target.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and formulation technologies to improve the compound's pharmacokinetic profile. For example, a 2024 study explored the use of nanoparticle-based delivery systems to enhance the solubility and targeted delivery of 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine derivatives in vivo.

In conclusion, the compound 3-(5-methyl-4H-1,2,4-triazol-3-yl)pyridine (CAS: 114953-89-8) represents a versatile scaffold with significant potential in drug discovery. Recent research has elucidated its diverse biological activities and provided a foundation for the development of novel therapeutics. Future studies should focus on overcoming the current limitations and advancing these compounds into clinical trials. The integration of synthetic chemistry, computational modeling, and advanced delivery systems will be crucial in realizing the full therapeutic potential of this promising molecule.